3-(3-Methoxyazetidin-1-yl)-1-methyl-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-(3-methoxyazetidin-1-yl)-1-methylpyrazin-2-one
• InChI: InChI=1S/C9H13N3O2/c1-11-4-3-10-8(9(11)13)12-5-7(6-12)14-2/h3-4,7H,5-6H2,1-2H3
• InChI Key: UORUGLFFOWNMNM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C(C1=O)N2CC(C2)OC
• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol

Description

3-(3-Methoxyazetidin-1-yl)-1-methyl-1,2-dihydropyrazin-2-one, also known as MMDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMDP is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

Synthesis and Structural Transformations

Research in this area has concentrated on the synthesis and base-catalyzed ring transformations of azetidin-2-yl and pyrazin-2-one derivatives. For instance, Sápi et al. (1997) synthesized 4-[(2RS,3SR)-3-hydroxy-1-(4-methoxyphenyl)-4-oxoazetidin-2-yl)]thiazol-2(3H)-one and studied its rearrangement under mild conditions, defining structural prerequisites for type 1 → 7 ring transformations (Sápi, Fetter, Lempert, Kajtár-Peredy, & Czira, 1997).

Chemical Modifications and Antimicrobial Activity

A series of 3-isoxazoline substituted methyl-3-methoxy-2-(4-oxo-3,4-dihydrophthalazin-1-yl)prop-2-enoate derivatives were designed and synthesized by Sridhara et al. (2011). These compounds were evaluated for their antimicrobial activities and cytotoxicity, highlighting the potential of these derivatives in antimicrobial application (Sridhara, Reddy, Keshavayya, Ambika, Gopinath, Bose, Goud, & Peethambar, 2011).

Carrier-Mediated Uptake Studies

Research by Minematsu et al. (2009) on 1-(2-Methoxyethyl)-2-methyl-4,9-dioxo-3-(pyrazin-2-ylmethyl)-4,9-dihydro-1H-naphtho[2,3-d]imidazolium bromide (YM155 monobromide) explored its carrier-mediated uptake into human solid tumor and lymphoma cells. The study provides valuable insights into the transport mechanisms facilitating the cellular uptake of such compounds (Minematsu, Iwai, Sugimoto, Shirai, Nakahara, Usui, & Kamimura, 2009).

Synthesis and Anticancer Activity

Avula et al. (2019) conducted a study on the microwave-assisted synthesis and anticancer activity of triazolyl thiazolidine derivatives of pyrene, demonstrating the cytotoxicity of these compounds against various human tumor cell lines (Avula, Karthik, Sunitha, & Reddy, 2019).